butyl 4-{[(1Z)-2-cyano-2-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzoate

• IUPAC Name: butyl 4-[[(Z)-2-cyano-2-[4-(2-oxochromen-3-yl)-1,3-thiazol-2-yl]ethenyl]amino]benzoate
• InChI: InChI=1S/C26H21N3O4S/c1-2-3-12-32-25(30)17-8-10-20(11-9-17)28-15-19(14-27)24-29-22(16-34-24)21-13-18-6-4-5-7-23(18)33-26(21)31/h4-11,13,15-16,28H,2-3,12H2,1H3/b19-15-
• InChI Key: VDWOIEIEZKCJLD-CYVLTUHYSA-N
• Canonical SMILES: CCCCOC(=O)C1=CC=C(C=C1)NC=C(C#N)C2=NC(=CS2)C3=CC4=CC=CC=C4OC3=O
• Isomeric SMILES: CCCCOC(=O)C1=CC=C(C=C1)N/C=C(/C#N)\C2=NC(=CS2)C3=CC4=CC=CC=C4OC3=O
• Molecular Formula: C26H21N3O4S
• Molecular Weight: 471.5 g/mol

Description

The compound “butyl 4-{[(1Z)-2-cyano-2-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzoate” is a complex organic molecule. It contains a chromene moiety, which is a bicyclic compound consisting of fused benzene and pyran rings. Chromenes have been found to exhibit a variety of biological activities, including antimicrobial, anti-inflammatory, and antiviral effects.

Synthesis Analysis

While the exact synthesis process for this specific compound is not detailed in the available resources, similar compounds have been synthesized through reactions involving coumarin derivatives. For instance, new coumarin derivatives were synthesized through the reaction of 7-amino-4-methylcoumarin with various organic halides.

Chemical Reactions Analysis

The chemical reactivity of this compound would likely be influenced by its various functional groups. For example, the cyano group might undergo reactions typical of nitriles, such as hydrolysis or reduction. The chromene ring, being an aromatic system, might undergo electrophilic aromatic substitution reactions.

Future Directions

The compound could be of interest in medicinal chemistry research, given the known biological activities of coumarin derivatives. Future research could explore its potential biological activities, optimize its synthesis, and investigate its mechanism of action.